N-(2-methoxy-5-methylphenyl)-2-oxo-1,3-dihydrobenzimidazole-5-sulfonamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-oxo-1,3-dihydrobenzimidazole-5-sulfonamide
• InChI: InChI=1S/C15H15N3O4S/c1-9-3-6-14(22-2)13(7-9)18-23(20,21)10-4-5-11-12(8-10)17-15(19)16-11/h3-8,18H,1-2H3,(H2,16,17,19)
• InChI Key: NINBRHFPPVUCQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NS(=O)(=O)C2=CC3=C(C=C2)NC(=O)N3
• Molecular Formula: C15H15N3O4S
• Molecular Weight: 333.4 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-oxo-1,3-dihydrobenzimidazole-5-sulfonamide (MMPS) is a synthetic compound that belongs to the benzimidazole sulfonamide class of compounds. It has been extensively studied for its potential use in scientific research applications due to its unique chemical structure and mechanism of action.

Scientific Research Applications

Environmental Degradation of Sulfonamides

Sulfonamide antibiotics, due to their persistence in the environment, raise concerns about antibiotic resistance propagation. Research has shown that the degradation of sulfamethoxazole and other sulfonamides by Microbacterium sp. strain BR1 follows an unusual pathway initiated by ipso-hydroxylation, leading to the release of various compounds including sulfite and 3-amino-5-methylisoxazole. This novel microbial strategy highlights the environmental impact and degradation mechanisms of sulfonamide antibiotics (Ricken et al., 2013).

Antimicrobial Activity of Sulfonamide Derivatives

The synthesis and evaluation of new sulfonamide derivatives for their antimicrobial properties have been explored in multiple studies. For example, new pyridazinyl sulfonamide derivatives have shown significant antibacterial activities against various pathogens like E. coli and Staphylococcus aureus (Mohamed, 2007). Additionally, novel sulfonamide compounds containing 5-chloro-2-hydroxybenzaldehyde or 5-chloro-2-hydroxybenzoic acid scaffolds demonstrated noteworthy activity against a range of microorganisms, including Mycobacterium species (Krátký et al., 2012).

Anticancer and Antiproliferative Properties

Research into sulfonamide-focused libraries has identified compounds with potential as anticancer agents. For instance, studies have shown that certain sulfonamide compounds exhibit potent antiproliferative activities against various human cancer cell lines, contributing to the development of novel cancer therapies (Owa et al., 2002).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of sulfonamide derivatives continue to be an area of significant research interest. For example, the synthesis of 2-methoxy-5-{4-oxo-2-[(E)-2-(4-sulfamoylphenyl)ethenyl-3,4-dihydroquinazolin-3-yl] benzene-1-sulfonamide has been documented, showcasing the methodologies involved in creating novel sulfonamide compounds with potential therapeutic applications (Hayun et al., 2012).